Cas no 2228533-13-7 (4-(2,4,6-trichlorophenyl)-1H-pyrazole)

• Product Name: 4-(2,4,6-trichlorophenyl)-1H-pyrazole
• CAS No: 2228533-13-7
• MF: C₉H₅Cl₃N₂
• MW: 247.508398771286
• CID: 5860752
• PubChem ID: 165696193
• Update Time: 2025-05-19

4-(2,4,6-trichlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-trichlorophenyl)-1H-pyrazole
• 2228533-13-7
• EN300-1978978

• Inchi： 1S/C9H5Cl3N2/c10-6-1-7(11)9(8(12)2-6)5-3-13-14-4-5/h1-4H,(H,13,14)
• InChI Key： VLSAJSGLRSMIQQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NNC=1)Cl)Cl

Computed Properties

• Exact Mass: 245.951831g/mol
• Monoisotopic Mass: 245.951831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,4,6-trichlorophenyl)-1H-pyrazole

Comprehensive Overview of 4-(2,4,6-trichlorophenyl)-1H-pyrazole (CAS No. 2228533-13-7): Properties, Applications, and Innovations

4-(2,4,6-trichlorophenyl)-1H-pyrazole (CAS No. 2228533-13-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This heterocyclic molecule combines a pyrazole ring with a 2,4,6-trichlorophenyl substituent, offering a robust scaffold for designing bioactive molecules. Its molecular formula, C₉H₅Cl₃N₂, reflects a balance of aromatic stability and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the compound's potential in drug discovery, particularly as a kinase inhibitor or anti-inflammatory agent. Researchers are exploring its role in modulating enzymatic pathways linked to chronic diseases, aligning with the growing demand for targeted therapies. The trichlorophenyl moiety enhances lipophilicity, which can improve membrane permeability—a critical factor in optimizing bioavailability for therapeutic applications. These attributes position CAS No. 2228533-13-7 as a promising candidate for next-generation small-molecule drugs.

In agrochemicals, 4-(2,4,6-trichlorophenyl)-1H-pyrazole derivatives are investigated for their pesticidal activity. The compound's halogen-rich structure contributes to its efficacy against resistant pests, addressing global concerns about crop protection and sustainable agriculture. Innovations in green chemistry have also spurred interest in eco-friendly synthesis routes for this compound, reducing reliance on hazardous reagents.

From a commercial perspective, the compound's niche applications drive demand in fine chemical markets. Suppliers emphasize high-purity grades (≥98%) to meet stringent requirements for R&D and industrial-scale production. Analytical techniques like HPLC and NMR are essential for quality control, ensuring consistency across batches. Regulatory compliance, including REACH and GMP standards, further underscores its safe handling and storage protocols.

Emerging trends in AI-driven molecular design have accelerated the exploration of 4-(2,4,6-trichlorophenyl)-1H-pyrazole analogs. Computational models predict novel derivatives with enhanced binding affinities, streamlining the hit-to-lead process. This synergy between experimental and in silico methods exemplifies the compound's relevance in modern precision medicine.

Environmental impact assessments reveal that proper waste management is crucial due to the compound's persistence. Advanced degradation techniques, such as photocatalysis, are being tested to mitigate ecological risks—a response to increasing scrutiny of chemical sustainability.

In summary, 4-(2,4,6-trichlorophenyl)-1H-pyrazole (CAS No. 2228533-13-7) exemplifies the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance in advancing science while addressing societal challenges like healthcare and food security.